Cas no 864918-40-1 (2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide
• CAS No: 864918-40-1
• MF: C₁₇H₁₅N₃OS₂
• MW: 341.4505007267
• CID: 5942800
• PubChem ID: 7119376
• Update Time: 2025-06-10

2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide
• N-phenyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-N-phenyl-
• 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-phenylacetamide
• F0698-0272
• SR-01000141049
• 864918-40-1
• AKOS024597770
• SR-01000141049-1
• 2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C17H15N3OS2/c1-12-7-5-6-10-14(12)16-19-17(23-20-16)22-11-15(21)18-13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： OAIWOPMMMAYCFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1SN=C(C2=CC=CC=C2C)N=1

Computed Properties

• Exact Mass: 341.06565446g/mol
• Monoisotopic Mass: 341.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 12.79±0.70(Predicted)

Additional information on 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide

Introduction to 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide (CAS No. 864918-40-1) and Its Emerging Applications in Chemical Biology

2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide, identified by the CAS number 864918-40-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the thiadiazole class of heterocycles, which are well-documented for their broad spectrum of biological activities. The presence of a phenyl group, a thiadiazole core, and an acetamide moiety contributes to its multifaceted interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The thiadiazole scaffold is particularly noteworthy in medicinal chemistry, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide introduces additional layers of biological activity by modulating electronic and steric properties. The N-phenylacetamide group enhances solubility and bioavailability while also serving as a hinge-binding motif in protein-protein interactions. These structural features make the compound an intriguing subject for computational modeling and experimental validation.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationships (SAR) to optimize lead compounds. The 2-methylphenyl substituent in the thiadiazole ring likely influences electron distribution and hydrogen bonding capabilities, which are critical for target binding affinity. Computational studies have suggested that this compound may interact with enzymes and receptors involved in metabolic pathways, offering potential therapeutic benefits. For instance, modifications to the phenyl ring have been shown to enhance binding affinity to certain kinases, making it a valuable scaffold for kinase inhibitors.

In vitro studies have begun to explore the biological profile of 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide, with preliminary results indicating notable activity against several disease-relevant targets. The sulfanyl group at the 5-position of the thiadiazole ring appears to play a crucial role in modulating reactivity and binding interactions. This region has been identified as a key pharmacophore in other thiadiazole derivatives, suggesting that 864918-40-1 may exhibit similar properties. Further research is needed to elucidate its mechanism of action and potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide. Predictive models have been trained on large datasets of bioactive molecules to predict binding affinities and toxicological profiles. These tools have helped prioritize compounds for experimental validation, reducing the time and cost associated with traditional screening methods. The use of such technologies has been instrumental in uncovering hidden relationships between molecular structure and biological function.

One particularly exciting application of this compound is in the treatment of inflammatory diseases. Thiadiazole derivatives have been reported to inhibit inflammatory cytokine production by modulating signaling pathways such as NF-κB. The N-phenylacetamide moiety may enhance permeability across biological membranes while maintaining stability in vivo. This balance is essential for therapeutic efficacy, as poor bioavailability can limit clinical utility despite promising preclinical results. Ongoing studies are investigating how structural modifications can further improve pharmacokinetic properties.

The role of thiadiazoles in anticancer research cannot be overstated. The ability of these compounds to disrupt microtubule formation and inhibit topoisomerases has led to their exploration as chemotherapeutic agents. The specific arrangement of atoms in 864918-40-1 may confer selective toxicity toward cancer cells while sparing healthy tissues. Combination therapies involving thiadiazole-based compounds with other chemotherapeutic agents have shown synergistic effects in preclinical models. Such approaches could provide new treatment strategies for patients with resistant or metastatic cancers.

Environmental considerations are also increasingly being incorporated into drug design principles. Sustainable synthesis methods for thiadiazole derivatives have been developed to minimize waste and reduce energy consumption during production. Green chemistry techniques such as catalytic hydrogenation and solvent-free reactions are being employed to improve efficiency without compromising yield or purity. These practices align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-phenylacetamide remain promising as researchers continue to uncover its potential applications. Advances in bioprinting technology may enable the creation of personalized drug formulations tailored to individual patient needs based on this compound’s pharmacological profile. Additionally, nanotechnology platforms could enhance delivery systems for thiadiazole-based therapeutics by improving bioavailability and targeting specificity.

In conclusion,864918-40-1 represents a significant advancement in chemical biology due to its unique structural features and demonstrated biological activity. Its combination of a thiadiazole core,N-phenylacetamide, and sulfanyl substituents positions it as a versatile scaffold for further development into novel therapeutics. As research progresses,this compound will likely play an important role in addressing unmet medical needs across multiple disease areas, driven by continued innovation in synthetic chemistry,computational modeling,and biomolecular interactions.